3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 3-[(E)-3-(4-bromophenyl)-2-phenylprop-2-enoyl]-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C22H18BrNO2/c1-14-12-15(2)24-22(26)20(14)21(25)19(17-6-4-3-5-7-17)13-16-8-10-18(23)11-9-16/h3-13H,1-2H3,(H,24,26)/b19-13+
• InChI Key: KDUHLBWSMKDBQC-CPNJWEJPSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CC=C(C=C2)Br)C3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CC=C(C=C2)Br)/C3=CC=CC=C3)C
• Molecular Formula: C22H18BrNO2
• Molecular Weight: 408.3 g/mol

Description

3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the pyridinone family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is not fully understood. However, it has been proposed that this compound exerts its anticancer and anti-inflammatory effects by inhibiting the activity of various enzymes and signaling pathways. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of various signaling pathways, including nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), which are involved in the regulation of inflammation and cancer cell growth.
Biochemical and Physiological Effects:
3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has been reported to exert various biochemical and physiological effects. It has been shown to reduce the levels of various inflammatory mediators, including prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of antioxidant enzymes, including superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative stress. In addition, this compound has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in lab experiments include its potent anticancer and anti-inflammatory properties, its ability to induce apoptosis in cancer cells, and its low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability, and its high cost of synthesis.

Future Directions

There are several future directions for the research on 3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone. One of the directions is to investigate the potential of this compound as a therapeutic agent for the treatment of various inflammatory and cancer-related diseases. Another direction is to explore the structure-activity relationship of this compound to identify more potent analogs. Furthermore, the development of novel drug delivery systems for this compound may enhance its bioavailability and efficacy. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo may provide valuable insights into its therapeutic potential.
Conclusion:
In conclusion, 3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone is a novel compound that has shown promising results in various scientific research studies. Its potent anticancer and anti-inflammatory properties make it a potential therapeutic agent for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and to explore its therapeutic potential.

Scientific Research Applications

3-[3-(4-bromophenyl)-2-phenylacryloyl]-4,6-dimethyl-2(1H)-pyridinone has shown promising results in various scientific research studies. It has been reported to possess potent anti-inflammatory, antioxidant, and anticancer properties. This compound has been tested against various cancer cell lines, including breast, lung, and liver cancer cells, and has shown significant cytotoxic effects. It has also been tested in animal models and has shown promising results in reducing inflammation and oxidative stress.